2-amino-6-chloro-N-methoxy-N-methylbenzamide
Overview
Description
2-Amino-6-chloro-N-methoxy-N-methylbenzamide, also known as 6-chloro-2-methoxy-N-methylbenzamide, is an organic compound commonly used in scientific research. It is a heterocyclic amide with a molecular formula of C8H9ClN2O. The compound has a variety of applications in biochemical and physiological research, and is used in a wide range of laboratory experiments.
Scientific Research Applications
Chemical Synthesis and Drug Development
This compound, with the CAS number 1339410-44-4, is a valuable intermediate in chemical synthesis. It can be used to create various derivatives that may serve as potential drug candidates. Its structure allows for the introduction of additional functional groups, which can lead to the development of new molecules with therapeutic properties .
Material Science
Due to its unique molecular structure, this compound could be utilized in material science research, particularly in the development of organic semiconductors or as a building block for more complex organic compounds that have applications in electronic devices .
Antioxidant Properties
Research has indicated that derivatives of this compound exhibit antioxidant properties. This suggests potential applications in the development of treatments or supplements that could mitigate oxidative stress-related damage in biological systems .
Antibacterial Activity
The antibacterial potential of this compound and its derivatives has been explored, showing promise in the fight against bacterial infections. This could lead to the development of new antibacterial agents or coatings for medical devices to prevent infection .
Agricultural Chemistry
In the agricultural sector, this compound could be investigated for its potential use in the synthesis of pesticides or herbicides. Its molecular framework allows for the creation of substances that could target specific pests or weeds without harming crops .
Molecular Biology
The compound’s ability to form hydrogen bonds and its structural characteristics could make it a candidate for studies in molecular biology, particularly in understanding protein-ligand interactions or as a part of novel biochemical assays .
Environmental Science
Given its chemical properties, this compound could be used in environmental science research to study the degradation of similar organic compounds in the environment or to develop new methods for the removal of harmful substances from water and soil .
properties
IUPAC Name |
2-amino-6-chloro-N-methoxy-N-methylbenzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11ClN2O2/c1-12(14-2)9(13)8-6(10)4-3-5-7(8)11/h3-5H,11H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QJYDXDPTFRJRCP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C(=O)C1=C(C=CC=C1Cl)N)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11ClN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-amino-6-chloro-N-methoxy-N-methylbenzamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-chloro-5,6-dihydro-7H-Cyclopenta[b]pyridin-7-one](/img/structure/B1375023.png)
![ethyl 5-methyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-2-carboxylate](/img/structure/B1375026.png)
